Cas no 2159731-10-7 (2-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-3-amine)

• Product Name: 2-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-3-amine
• CAS No: 2159731-10-7
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 6609468
• PubChem ID: 165590235
• Update Time: 2025-08-05

2-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-3-amine
• 2159731-10-7
• EN300-1634665

• Inchi： 1S/C10H22N2O/c1-10(2,7-13-4)9-8(11)5-6-12(9)3/h8-9H,5-7,11H2,1-4H3
• InChI Key： BWBNBYLGWCCQAP-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(C)C1C(CCN1C)N

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-3-amine

Introduction to 2-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-3-amine (CAS No. 2159731-10-7)

2-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-3-amine, identified by its Chemical Abstracts Service (CAS) number 2159731-10-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a pyrrolidine core substituted with an isobutyl group and a methoxy methyl group, making it a structurally unique entity with potential applications in drug discovery and development. The compound’s molecular architecture suggests interactions with biological targets that could be exploited for therapeutic purposes.

The synthesis and characterization of 2-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-3-amine have been the focus of several recent studies, reflecting its promise as a building block or lead compound in the design of novel bioactive molecules. The presence of both methyl and methoxy substituents on the isobutyl side chain introduces steric and electronic variations that can modulate binding affinity and selectivity, key factors in drug design. This structural complexity makes the compound a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in pyrrolidine derivatives due to their diverse biological activities. Pyrrolidines are known to exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects, depending on their substitution patterns. The specific arrangement of functional groups in 2-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-3-amine positions it as a potential scaffold for developing compounds with enhanced pharmacological profiles. Researchers have been investigating its interactions with enzymes and receptors, aiming to uncover new therapeutic opportunities.

One of the most compelling aspects of this compound is its potential role in modulating central nervous system (CNS) pathways. The pyrrolidine ring is frequently found in psychoactive drugs, suggesting that 2-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-3-amine may have applications in treating neurological disorders. Preliminary computational studies have indicated that the compound could interact with targets such as serotonin receptors, which are implicated in conditions like depression and anxiety. These findings align with broader trends in drug discovery, where CNS-targeting agents are highly sought after.

The synthesis of CAS No. 2159731-10-7 has been optimized to ensure high yield and purity, which are critical for subsequent pharmacological testing. Advanced synthetic techniques, including transition-metal-catalyzed reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the scalability of production but also allow for fine-tuning of the compound’s properties through structural modifications.

From a medicinal chemistry perspective, the flexibility of the isobutyl group in 2-(1-methoxy-2-methylpropan-2-yl)-1-methylpyrrolidin-3-amine offers numerous possibilities for derivatization. By introducing additional functional groups or altering the substitution pattern, chemists can generate a library of analogs with tailored biological activities. This approach is particularly valuable in hit-to-lead optimization, where subtle changes in structure can significantly improve potency and selectivity.

The compound’s potential extends beyond CNS applications; it has also shown promise in preclinical models related to metabolic disorders. The pyrrolidine scaffold is known to interact with enzymes involved in glucose metabolism, making it a candidate for developing treatments for diabetes or obesity-related conditions. Recent studies have explored its effects on key metabolic pathways, providing insights into its mechanism of action and therapeutic potential.

In addition to its pharmacological relevance, CAS No. 2159731-10-7 has attracted attention due to its chemical stability and solubility characteristics. These properties are essential for formulating drug candidates that can be administered orally or intravenously without degradation during storage or transit through biological systems. Researchers have been working on optimizing solubility through prodrug strategies or co-crystallization techniques, ensuring that the compound remains viable for clinical translation.

The integration of computational modeling and experimental validation has been crucial in understanding the behavior of 2-(1-methoxy-2-methylpropan-2-yll)-methylpyrrolidin-l-amine (the full name). Molecular dynamics simulations have helped predict how the compound binds to biological targets at an atomic level, while wet-lab experiments confirm these interactions through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. This interdisciplinary approach underscores the importance of combining theoretical insights with empirical data in modern drug discovery.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As more data becomes available on its pharmacokinetics and safety profile, regulatory agencies may consider approving clinical trials to assess its efficacy in humans.

In conclusion,CAS No 2159731 10 7 represents an intriguing molecule with multifaceted potential across various therapeutic domains including neurology metabolism and beyond Its unique structural features combined with recent advancements suggest that this pyrrolidine derivative could play an important role in next-generation drug development efforts